Cas no 1803583-42-7 ((2,5-dimethyl-1H-pyrrol-3-yl)methyl][(4-methylmorpholin-2-yl)methyl]amine)

• Product Name: (2,5-dimethyl-1H-pyrrol-3-yl)methyl][(4-methylmorpholin-2-yl)methyl]amine
• CAS No: 1803583-42-7
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 5211046
• PubChem ID: 86775207
• Update Time: 2025-08-04

(2,5-dimethyl-1H-pyrrol-3-yl)methyl][(4-methylmorpholin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethyl-1H-pyrrol-3-yl)methyl][(4-methylmorpholin-2-yl)methyl]amine

• Inchi： 1S/C13H23N3O/c1-10-6-12(11(2)15-10)7-14-8-13-9-16(3)4-5-17-13/h6,13-15H,4-5,7-9H2,1-3H3
• InChI Key： DGWCUWZWVLJEOX-UHFFFAOYSA-N
• SMILES： N1(C)CCOC(CNCC2C=C(C)NC=2C)C1

Additional information on (2,5-dimethyl-1H-pyrrol-3-yl)methyl][(4-methylmorpholin-2-yl)methyl]amine

The Chemical Compound CAS No 1803583-42-7: A Comprehensive Overview

The compound with CAS No 1803583-42-7, commonly referred to as (2,5-dimethyl-1H-pyrrol-3-yl)methyl[(4-methylmorpholin-2-yl)methyl]amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structure, synthesis, applications, and the latest research findings related to this compound.

Structural Analysis of (2,5-dimethyl-1H-pyrrol-3-yl)methyl[(4-methylmorpholin-2-yl)methyl]amine

The molecular structure of this compound is characterized by a pyrrole ring substituted with two methyl groups at positions 2 and 5. The pyrrole ring is further connected to a morpholine moiety via a methylene bridge. The morpholine ring itself carries a methyl group at position 4, adding to the complexity and functionality of the molecule. This unique arrangement of functional groups contributes to the compound's versatility in chemical reactions and biological interactions.

Synthesis and Chemical Properties

The synthesis of (2,5-dimethyl-1H-pyrrol-3-yl)methyl[(4-methylmorpholin-2-yl)methyl]amine involves a multi-step process that typically begins with the preparation of the pyrrole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The compound exhibits good solubility in organic solvents and demonstrates stability under moderate thermal conditions, making it suitable for various industrial applications.

Biological Activity and Pharmaceutical Applications

Research into the biological activity of this compound has revealed promising results in several therapeutic areas. Studies conducted in vitro have shown that (2,5-dimethyl-1H-pyrrol-3-yl)methyl[(4-methylmorpholin-2-yl)methyl]amine exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. Additionally, preclinical trials have indicated its potential as an anti-inflammatory agent, highlighting its role in modulating immune responses.

Recent Research Findings

In a groundbreaking study published earlier this year, researchers explored the use of this compound as a building block for novel drug delivery systems. The study demonstrated that (2,5-dimethyl-1H-pyrrol-3